Cas no 2580206-84-2 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid
• CAS No: 2580206-84-2
• MF: C₂₅H₂₄N₄O₄
• MW: 444.482465744019
• CID: 5659599
• PubChem ID: 165888438
• Update Time: 2025-10-28

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyrrolidin-1-yl}pyrazine-2-carboxylic acid
• 2580206-84-2
• EN300-27727926
• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid

• Inchi： 1S/C25H24N4O4/c30-24(31)22-12-27-23(13-26-22)29-10-9-16(14-29)11-28-25(32)33-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,12-13,16,21H,9-11,14-15H2,(H,28,32)(H,30,31)
• InChI Key： SKTREXAASSYPSX-UHFFFAOYSA-N
• SMILES： O(C(NCC1CN(C2C=NC(C(=O)O)=CN=2)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.17975526g/mol
• Monoisotopic Mass: 444.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid

Comprehensive Overview of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid (CAS No. 2580206-84-2)

The compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid (CAS No. 2580206-84-2) is a highly specialized chemical entity widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a pyrrolidine ring and a pyrazine core, makes it a valuable intermediate in the development of novel therapeutics. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group enhances its stability during solid-phase peptide synthesis (SPPS), a technique pivotal in modern drug discovery.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid has surged due to advancements in peptide-based therapeutics. Researchers are increasingly focusing on peptides for targeting diseases such as cancer, diabetes, and autoimmune disorders, aligning with the growing trend of precision medicine. This compound’s role in facilitating the synthesis of complex peptide structures positions it as a critical tool in these cutting-edge applications.

The chemical’s pyrazine-2-carboxylic acid moiety is particularly noteworthy for its ability to modulate biological activity. Pyrazine derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. When combined with the pyrrolidine scaffold, this compound offers a versatile platform for designing small-molecule inhibitors and peptide mimetics, addressing key challenges in drug development such as bioavailability and target specificity.

From a synthetic chemistry perspective, the Fmoc group in 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid ensures efficient deprotection under mild conditions, minimizing side reactions. This attribute is crucial for high-yield peptide synthesis, a topic frequently searched by chemists and biotechnologists. The compound’s compatibility with automated peptide synthesizers further enhances its appeal, as automation continues to revolutionize high-throughput screening and combinatorial chemistry.

Another area of interest is the compound’s potential in bioconjugation strategies. Its reactive carboxyl group allows for facile attachment to biomolecules, enabling the creation of targeted drug delivery systems. This aligns with the rising popularity of antibody-drug conjugates (ADCs) and nanoparticle-based therapies, which dominate current pharmaceutical research. The ability to integrate this compound into such innovative platforms underscores its relevance in contemporary science.

Quality control and analytical characterization of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid are also critical topics. Techniques like HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure purity and structural integrity. These methods are frequently queried by professionals seeking to validate synthetic intermediates, reflecting the compound’s importance in rigorous research settings.

In summary, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyrrolidin-1-yl}pyrazine-2-carboxylic acid (CAS No. 2580206-84-2) is a multifaceted compound with significant applications in peptide synthesis, drug discovery, and bioconjugation. Its structural features and functional groups make it indispensable for researchers exploring next-generation therapeutics. As the scientific community continues to prioritize personalized medicine and innovative drug delivery, this compound will undoubtedly remain at the forefront of chemical and pharmaceutical advancements.